Cas no 303033-64-9 (N-[(4-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine)

• Product Name: N-[(4-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine
• CAS No: 303033-64-9
• MF: C₂₁H₁₈FN₃
• MW: 331.386127948761
• CID: 5453027
• PubChem ID: 3133586
• Update Time: 2023-08-27

N-[(4-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• α-(4-Fluorophenyl)-2-methyl-N-2-pyridinyl-1H-indole-3-methanamine
• CHEMBL2070849
• SR-01000443769
• AKOS016290212
• AKOS000540653
• SR-01000443769-1
• N-((4-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine
• Oprea1_224519
• Z56174649
• N-[(4-fluorophenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine
• Oprea1_187984
• STL487295
• 303033-64-9
• EN300-18207809
• SCHEMBL14756596
• F0743-0032
• PD136559
• BDBM50389877

• Inchi： 1S/C21H18FN3/c1-14-20(17-6-2-3-7-18(17)24-14)21(15-9-11-16(22)12-10-15)25-19-8-4-5-13-23-19/h2-13,21,24H,1H3,(H,23,25)
• InChI Key： ZFRJMYJZSKWEDL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1=C(C)NC2C=CC=CC1=2)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 331.14847575g/mol
• Monoisotopic Mass: 331.14847575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.3±45.0 °C(Predicted)
• pka: 17.40±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles